Calplus

10043-52-4

CaCl2· nH2O (n = 0,2 or 6)

110.98 g/mol

0.745 g/mL (at 20 °C)
Soluble in methyl carbonate and acetic aicd
Very soluble in ethanol
Freely soluble in water with liberation of much heat
81.3 g/100 g water at 25 °C
In water, 4.2X10+5 to 5.95X10+5 mg/L at 20 °C
Solubility in water, g/100ml at 20 °C: 74.5 (good)

Bovikalc; CalPlus; Calcium dichloride; Calcium(2+) chloride; Calcosan; Calmate R; Calol; Calzina oral; Chrysoxel C 4; Daraccel; Dowflake; Intergravin-orales; Kalgan; Liquidow; Peladow; Stopitl; U-Ramin MC

Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals
ODOURLESS HYGROSCOPIC COLOURLESS OR WHITE CRYSTALS.

White cubic crystals or powder
Cubic crystals, granules or fused masses
White .. lumps of flakes

1935 °C
1670 °C

2.15 at 68 °F (USCG, 1999)
2.15 g/cu cm at 25 °C
Density (at 25 °C): 2.2 g/cm³

ODORLESS

782 °C
775 °C
772 °C

OFM21057LP

10035-04-8 (dihydrate)

H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation]

For the treatment of hypocalcemia in those conditions requiring a prompt increase in blood plasma calcium levels, for the treatment of magnesium intoxication due to overdosage of magnesium sulfate, and used to combat the deleterious effects of hyperkalemia as measured by electrocardiographic (ECG), pending correction of the increased potassium level in the extracellular fluid.

Therapeutic Category (Veterinary): May be used intravenously in hypocalcemic states such as milk fever
Therapeutic Category: Electrolyte replacement. Has been used as diuretic, urinary acidifier, antiallergic
/SRP: Calcium gluconate has replaced many therapeudic indications for calcium chloride./ 10% Calcium Chloride Injection, USP is indicated (1) for the treatment of hypocalcemia in those conditions requiring a prompt increase in blood plasma calcium levels, (2) in the treatment of magnesium intoxication due to overdosage of magnesium sulfate and (3) to combat the deleterious effects of hyperkalemia as measured by electrocardiographic (ECG), pending correction of the increased potassium level in the extracellular fluid. 10% Calcium Chloride Injection, USP also may be used in cardiac resuscitation when weak or inadequate contractions return following defibrillation or when epinephrine injection has failed to strengthen myocardial contractions.
/EXPERIMENTAL THER:/ Between March 3, 1987 and Sept. 8, 1989, Intra-arterial calcium infusions were used to treat 28 patients (38 extremities) suffering hydrofluoric acid exposures that failed to respond to topical treatments. Although 18 of the injuries occurred at work, only 1 patient was using hydrofluoric acid in a concentration greater than 12%. Many of these products were available over the counter. Most patients did not wear protective equipment and had no concept of the danger of injury from the product. Onset of symptoms (pain, erythema and edema) was delayed from 1 to 6 hr after exposure. Arterial catheters were placed and the patient was begun on a protocol using 10 mL of 10% calcium chloride diluted with 40 ml normal saline and infused over a 4-hr period. Each patient was allowed a 4-8 hr rest period before assessing the need for additional infusions. Blood calcium, magnesium, phosphorus, PT, and PTT were, monitored. Infusions were repeated until there was no tenderness. Using tenderness as an end-point increased the number of infusions compared to previous reports. The mean number of infusions was 4.1 (range, 1-10). Success (complete healing) was 100%. There was a significant rise in serum calcium, but not to dangerous levels (range 9.3-12.8). There was also a significant fall in magnesium, which reached levels requiring magnesium intravenously. There were no significant changes in phosphorus, PT, and PTT.
MEDICATION (VET): The effects of amrinone and calcium chloride on pulmonary vasculature and biventricular function in sheep with acute lung injury were studied. Seven sheep were ventilated with a tidal volume of 10-12 sq ml of 40 + or - 5 mm Hg (5.3 + or - 0.7 kPa) after acute lung injury was induced with up to 30 mg/kg of ethchlorvynol. Biventricular function and hemodynamic profiles were estimated with a rapid computerized thermodilution method and modified pulmonary artery catheters after acute lung injury, following a loading dose (1 mg/kg) and maintenance dose (5 ug/kg/min) of amrinone and after a bolus dose of calcium chloride (20 mg/kg). Ethchlorvynol successfully induced acute lung damage in sheep, causing significant increases in pulmonary artery pressure and pulmonary vascular resistance index. Amrinone reversed the unfavorable changes induced by ethchlorvynol, significantly reducing pulmonary artery pressure, pulmonary vascular resistance index and left ventricular end-diastolic volume. Calcium chloride however, reversed the effect of amrinone and increased pulmonary artery pressure pulmonary vascular resistance index, left ventricular end diastolic volume, but decreased left ventricular ejection fraction.
MEDICATION (VET): FEED ADDITIVE AS A CALCIUM SOURCE
Treatment /of fluoride poisoning/ ... Lime water (calcium chloride, 10 per cent, 5 mL in 1 liter of saline) has been recommended to bind fluoride.

Calcium is the fifth most abundant element in the body and the major fraction is in the bony structure. Calcium plays important physiological roles, many of which are poorly understood. It is essential for the functional integrity of the nervous and muscular systems. It is necessary for normal cardiac function and is one of the factors that operates in the mechanisms involved in the coagulation of blood.

Calcium chloride in water dissociates to provide calcium (Ca²⁺) and chloride (Cl^-) ions. They are normal constituents of the body fluids and are dependent on various physiological mechanisms for maintenance of balance between intake and output. For hyperkalemia, the influx of calcium helps restore the normal gradient between threshold potential and resting membrane potential.

Irritant

The commercial product is about 94-97% calcium chloride, the chief impurity being Ca(OH)2 /calcium hydroxide/.
Includes alkali chlorides (as NaCl) and magnesium chloride

10043-52-4

Calcium chloride dihydrate;10035-04-8

EPA Safer Chemical Functional Use Classes -> Enzymes and Enzyme Stabilizers;Processing Aids and Additives
Safer Chemical Classes -> Green circle - The chemical has been verified to be of low concern

Modify: 2023-08-15